N,2,3,5-tetramethyl-N-[(5-methylisoxazol-3-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N,2,3,5-tetramethyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C15H19N5O/c1-9-6-14(19(5)8-13-7-10(2)21-18-13)20-15(16-9)11(3)12(4)17-20/h6-7H,8H2,1-5H3
• InChI Key: XUTPIWZMEBOXNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN(C)C2=CC(=NC3=C(C(=NN23)C)C)C
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines, including our compound of interest, are synthesized through various methods, including the reaction of hydroxymethyl pyrazole derivatives with primary amines. These methods have been refined to improve yields and selectivity, utilizing techniques like X-ray crystallography for structure confirmation (Titi et al., 2020). Another method involves the design and synthesis of novel pyrazolo[1,5-a]pyrimidin-7-amines with specific substituents to enhance their biological activity (Sutherland et al., 2022).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by X-ray crystallography, revealing crucial details about their geometry and intramolecular interactions. For instance, crystallographic analysis has shown that specific geometric parameters, such as the angle between planes in the molecules, correlate with their biological activity (Titi et al., 2020).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines undergo various chemical reactions, including cyclocondensation and aza-Wittig reactions, to produce novel derivatives with potential biological activities. These reactions are often facilitated by specific conditions, such as the use of ultrasound or catalysts, to improve efficiency and yield (Kaping et al., 2020).

Physical Properties Analysis

The physical properties of pyrazolo[1,5-a]pyrimidines, such as solubility, melting point, and crystal structure, are crucial for their application in drug development. X-ray crystallography provides detailed insights into their crystal packing and hydrogen bonding patterns, which can influence their solubility and bioavailability (Liu et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents and stability under different conditions, are integral to understanding the compound's potential as a therapeutic agent. Studies have explored the reactivity of pyrazolo[1,5-a]pyrimidines with different electrophiles and nucleophiles, leading to a wide range of derivatives with varied biological activities (Abunada et al., 2008).

Future Directions

The study of this compound could provide valuable insights into the properties and potential applications of pyrazolo[1,5-a]pyrimidine derivatives. Future research could focus on exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities.